Cas no 827015-74-7 (1H-Indole, 3-[[4-(3-bromophenyl)-1-piperidinyl]methyl]-2-phenyl-)

• Product name: 1H-Indole, 3-[[4-(3-bromophenyl)-1-piperidinyl]methyl]-2-phenyl-
• CAS No: 827015-74-7
• MF: C₂₆H₂₅BrN₂
• MW: 445.394105672836
• CID: 686875
• PubChem ID: 11282234

1H-Indole, 3-[[4-(3-bromophenyl)-1-piperidinyl]methyl]-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 3-[[4-(3-bromophenyl)-1-piperidinyl]methyl]-2-phenyl-
• 3-[[4-(3-bromophenyl)piperidin-1-yl]methyl]-2-phenyl-1H-indole
• SCHEMBL5420662
• DTXSID90461106
• 827015-74-7

• Inchi： InChI=1S/C26H25BrN2/c27-22-10-6-9-21(17-22)19-13-15-29(16-14-19)18-24-23-11-4-5-12-25(23)28-26(24)20-7-2-1-3-8-20/h1-12,17,19,28H,13-16,18H2
• InChI Key： IZIPWJWDTMXAPG-UHFFFAOYSA-N
• SMILES： C1CN(CCC1C2=CC(=CC=C2)Br)CC3=C(NC4=CC=CC=C43)C5=CC=CC=C5

Computed Properties

• Exact Mass: 444.12011g/mol
• Monoisotopic Mass: 444.12011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 19Ų